![molecular formula C9H8N2O3 B1465589 2-Ethyl[1,3]oxazolo[5,4-b]pyridine-6-carboxylic acid CAS No. 927801-28-3](/img/structure/B1465589.png)
2-Ethyl[1,3]oxazolo[5,4-b]pyridine-6-carboxylic acid
Overview
Description
“2-Ethyl[1,3]oxazolo[5,4-b]pyridine-6-carboxylic acid” is a complex organic compound. It contains an oxazole ring, which is a five-membered ring with one oxygen atom and one nitrogen atom . It also contains a pyridine ring, which is a six-membered ring with one nitrogen atom . The carboxylic acid group is attached to the pyridine ring .
Synthesis Analysis
The synthesis of such complex molecules often involves multi-step reactions. Oxazole derivatives have been synthesized by researchers for their various biological activities . Pyridine derivatives can be synthesized through various methods, including the addition of Grignard reagents to pyridine N-oxides .Molecular Structure Analysis
The molecular structure of “2-Ethyl[1,3]oxazolo[5,4-b]pyridine-6-carboxylic acid” is likely to be complex due to the presence of multiple rings and functional groups. The oxazole ring is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between . The pyridine ring is a six-membered ring with one nitrogen atom .Chemical Reactions Analysis
The chemical reactions involving “2-Ethyl[1,3]oxazolo[5,4-b]pyridine-6-carboxylic acid” would depend on the conditions and the reactants used. Oxazole derivatives have been known to exhibit a wide range of biological activities, which suggests that they can undergo various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Ethyl[1,3]oxazolo[5,4-b]pyridine-6-carboxylic acid” would depend on its specific structure. Oxazoles are stable liquids at room temperature with a boiling point of 69 °C .Mechanism of Action
Future Directions
properties
IUPAC Name |
2-ethyl-[1,3]oxazolo[5,4-b]pyridine-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O3/c1-2-7-11-6-3-5(9(12)13)4-10-8(6)14-7/h3-4H,2H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQUGKHFBWHKHBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(O1)N=CC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-[1,3]oxazolo[5,4-b]pyridine-6-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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